Tris(tetramethylhydroxypiperidinol) citrate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tris(tetramethylhydroxypiperidinol) citrate is a chemical compound with the molecular formula C15H27NO9 and a molecular weight of 365.38 g/mol . It is known for its use as a light stabilizer in various applications, particularly in cosmetics and personal care products . The compound is typically found as a white crystalline solid or a colorless transparent liquid .
Preparation Methods
The synthesis of tris(tetramethylhydroxypiperidinol) citrate involves the reaction of tetramethylhydroxypiperidinol with citric acid . This reaction requires specific conditions, such as an appropriate temperature and pH, to ensure the formation of the desired product . Industrial production methods often involve optimizing these conditions to achieve high yields and purity .
Chemical Reactions Analysis
Tris(tetramethylhydroxypiperidinol) citrate undergoes various chemical reactions, including:
Reduction: It can also undergo reduction reactions, although these are less common.
Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride . The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
Tris(tetramethylhydroxypiperidinol) citrate has a wide range of scientific research applications:
Mechanism of Action
The primary mechanism of action of tris(tetramethylhydroxypiperidinol) citrate involves absorbing UV light and converting it into less harmful heat . This process helps protect the product or biological system from UV-induced damage . The molecular targets and pathways involved in this process are primarily related to the absorption and dissipation of UV energy .
Comparison with Similar Compounds
Tris(tetramethylhydroxypiperidinol) citrate is unique compared to other similar compounds due to its specific structure and properties. Similar compounds include:
Hydroxy tetramethylpiperidine oxide: Another UV stabilizer used in cosmetics.
Tinogard® Q: A commercial product containing this compound used for UV protection in personal care products[][6].
These compounds share similar functions but differ in their chemical structures and specific applications [6][6].
Properties
CAS No. |
220410-74-2 |
---|---|
Molecular Formula |
C33H65N3O13 |
Molecular Weight |
711.9 g/mol |
IUPAC Name |
2-hydroxypropane-1,2,3-tricarboxylic acid;1-hydroxy-2,2,6,6-tetramethylpiperidin-4-ol |
InChI |
InChI=1S/3C9H19NO2.C6H8O7/c3*1-8(2)5-7(11)6-9(3,4)10(8)12;7-3(8)1-6(13,5(11)12)2-4(9)10/h3*7,11-12H,5-6H2,1-4H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12) |
InChI Key |
TXXNVPVRPSACBM-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CC(CC(N1O)(C)C)O)C.CC1(CC(CC(N1O)(C)C)O)C.CC1(CC(CC(N1O)(C)C)O)C.C(C(=O)O)C(CC(=O)O)(C(=O)O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.